(3R*,4R*)-3-cyclopropyl-1-(2,3-dihydro-1H-inden-5-ylcarbonyl)-4-methyl-3-pyrrolidinol

• IUPAC Name: [(3R,4R)-3-cyclopropyl-3-hydroxy-4-methylpyrrolidin-1-yl]-(2,3-dihydro-1H-inden-5-yl)methanone
• InChI: InChI=1S/C18H23NO2/c1-12-10-19(11-18(12,21)16-7-8-16)17(20)15-6-5-13-3-2-4-14(13)9-15/h5-6,9,12,16,21H,2-4,7-8,10-11H2,1H3/t12-,18+/m1/s1
• InChI Key: NMQBPIHUYOKRKH-XIKOKIGWSA-N
• Canonical SMILES: CC1CN(CC1(C2CC2)O)C(=O)C3=CC4=C(CCC4)C=C3
• Isomeric SMILES: C[C@@H]1CN(C[C@]1(C2CC2)O)C(=O)C3=CC4=C(CCC4)C=C3
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

(3R*,4R*)-3-cyclopropyl-1-(2,3-dihydro-1H-inden-5-ylcarbonyl)-4-methyl-3-pyrrolidinol is a useful research compound. Its molecular formula is C18H23NO2 and its molecular weight is 285.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 285.172878976 g/mol and the complexity rating of the compound is 433. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Properties Research has also focused on the synthesis and chemical behavior of compounds containing cyclopropyl and pyrrolidinol groups. For example, the Lewis acid-catalyzed reactions of arylvinylidenecyclopropanes with ethyl (arylimino)acetates lead to the formation of pyrrolidine and 1,2,3,4-tetrahydroquinoline derivatives, showcasing the versatility of these structures in generating complex heterocyclic compounds. Such reactions underscore the potential of "(3R*,4R*)-3-cyclopropyl-1-(2,3-dihydro-1H-inden-5-ylcarbonyl)-4-methyl-3-pyrrolidinol" in synthetic organic chemistry, particularly in the construction of bioactive molecules or as intermediates in pharmaceutical synthesis (Lu & Shi, 2007).

Biotechnological Applications Compounds with pyrrolidine structures have been explored for biotechnological applications, including the synthesis of drug metabolites. For instance, the biotechnological synthesis of designer drug metabolites utilizing fission yeast expressing human cytochrome P450 enzymes demonstrates the potential of employing microorganisms for the synthesis of complex organic compounds. This approach could be applied to the synthesis or modification of "this compound," especially in the context of studying its metabolism or generating novel derivatives for research purposes (Peters et al., 2009).